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Compound of Interest

Compound Name: Methyl oleate-d3

CAS No.: 20960-67-2

Cat. No.: B591306

Get Quote

As a Senior Application Scientist, I approach laboratory safety not just as a compliance

checklist, but as a critical component of experimental integrity. Methyl oleate-d3 (CAS: 20960-

67-2) is a high-value, stable isotope-labeled fatty acid methyl ester widely utilized as an internal

standard in lipidomics, mass spectrometry, and metabolic tracing[1][2].

While its unlabelled analog (CAS: 112-62-9) exhibits low acute toxicity and is generally not

classified as a hazardous substance under GHS[3][4], the deuterated form demands stringent

operational protocols. Poor handling does not just risk mild skin irritation; it compromises the

chemical integrity of the standard via auto-oxidation, rendering expensive quantitative

experiments invalid. This guide provides a field-proven, self-validating system for the personal

protective equipment (PPE), handling, and disposal of Methyl oleate-d3.

Chemical Profile & Risk Assessment
Before establishing PPE requirements, we must understand the physical and chemical

behavior of the substance. Methyl oleate-d3 is a neat, oily liquid at room temperature[1][2]. Its

primary operational risks in the laboratory are physical (severe slip hazards if spilled) and

chemical (degradation via oxidation of the carbon-carbon double bond)[5].
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Table 1: Quantitative Chemical Data and Hazard Profile
Property Value / Description

Chemical Name Methyl oleate-d3

CAS Number 20960-67-2 (Unlabelled: 112-62-9)[1]

Molecular Formula C19H33D3O2[1]

Molecular Weight 299.51 g/mol [1]

Physical State Liquid (Neat)[1]

Boiling Point > 200 °C (based on unlabelled analog)[4][5]

Flash Point
113 °C – 184 °C (based on unlabelled analog)

[4][5]

GHS Classification
Not classified as highly hazardous; mild skin

irritant[3][5]

Primary Hazards
Slip hazard, auto-oxidation, spontaneous

combustion of soaked rags[5]

Personal Protective Equipment (PPE) Matrix
Although Methyl oleate-d3 is not highly toxic, standard laboratory PPE is mandatory to prevent

sample contamination (e.g., from skin squalene/lipids) and to protect the operator from

prolonged exposure, which can cause mild dermatological irritation[5].

Table 2: Required PPE for Handling Methyl Oleate-d3
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PPE Category Specification Justification & Causality

Eye Protection
Safety glasses with side

shields (EN 166 compliant)[6].

Protects against accidental

micro-splashes during pipetting

or when uncapping

pressurized vials.

Hand Protection
Nitrile rubber gloves (EN ISO

374-1)[5].

Prevents lipid transfer to skin.

Nitrile provides excellent

chemical resistance against

fatty acid esters without

compromising the dexterity

needed for micro-pipetting.

Body Protection
Standard cotton or poly-cotton

laboratory coat[6].

Shields street clothing from

spills. Lipids permanently stain

fabrics and create localized

flammability risks if absorbed

into clothing.

Respiratory
Not typically required. FFP2/P2

filter if aerosolized[5].

The vapor pressure is

extremely low at room

temperature. Respiratory

protection is only necessary if

the liquid is heated or

mechanically aerosolized[5].

Operational Plan: Step-by-Step Handling &
Aliquoting
Because Methyl oleate-d3 contains an unsaturated double bond, it is highly susceptible to

auto-oxidation when exposed to atmospheric oxygen and light[6]. The following methodology

ensures both operator safety and the isotopic integrity of the standard.

Methodology: Safe Aliquoting of Deuterated Lipids
Preparation & Thawing: Remove the Methyl oleate-d3 vial from the -20°C freezer. Critical

Causality: Allow the vial to equilibrate to room temperature for 15–30 minutes before
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opening. Opening a cold vial causes atmospheric moisture to condense inside the lipid,

accelerating hydrolytic degradation.

Environment Setup: Conduct all open-vial handling inside a chemical fume hood to maintain

a clean environment and manage any potential odors. Ensure the workspace is entirely clear

of strong oxidizing agents[6].

Aliquoting: Using a positive-displacement pipette (which is ideal for viscous liquids and oils)

or a glass Hamilton syringe, transfer the required volume into amber glass vials. Amber glass

protects the photosensitive double bond from UV-induced degradation[6].

Inert Gas Purging: Before sealing, gently blow a steady stream of dry Argon or Nitrogen gas

into the headspace of both the source vial and the aliquot vials. Critical Causality: Displacing

ambient oxygen prevents the formation of lipid peroxides, preserving the standard's mass

accuracy for downstream mass spectrometry.

Sealing and Storage: Cap the vials tightly using PTFE-lined caps to prevent plasticizer

leaching. Wrap the cap junction with Parafilm. Immediately return the stock and unused

aliquots to -20°C storage[6].

Workflow Visualization
The following diagram maps the logical sequence of handling deuterated unsaturated lipids to

maximize safety and sample longevity.
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1. Remove from
-20°C Storage

2. Equilibrate to Room Temp
(15-30 mins)

 Prevent condensation

3. Don PPE
(Nitrile Gloves, Safety Glasses)

4. Transfer to Fume Hood

5. Aliquot via Positive
Displacement Pipette

6. Purge Headspace with
Argon/Nitrogen Gas

 Prevent oxidation

7. Seal with PTFE Caps
& Parafilm

8. Return to
-20°C Storage

Click to download full resolution via product page

Caption: Step-by-step workflow for handling and aliquoting Methyl oleate-d3 to prevent

oxidation.
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Spill Response and Disposal Plan
Because Methyl oleate-d3 is an oil, spills create a severe slipping hazard and require specific,

non-aqueous cleanup procedures[5].

Spill Response Protocol
Isolate the Area: Immediately restrict access to the spill zone to prevent slipping and tracking

the oil across the laboratory[5].

Containment: Do not use water initially, as the product will float, spread further, and

potentially enter drainage systems[5]. Cover the spill with a porous, inert absorbent material

such as silica, sand, or a commercial chemical spill pad.

Collection: Use non-sparking tools to sweep up the oil-soaked absorbent. Place the material

into a designated, clearly labeled hazardous waste container[6].

Surface Decontamination: Wash the affected surface with a strong laboratory detergent or

surfactant solution to remove the remaining lipid film, followed by a final water rinse.

Fire Risk Mitigation (Critical Insight): Soiled textiles, cleaning rags, or absorbents soaked in

unsaturated fatty acid esters are capable of self-ignition (spontaneous combustion) due to

exothermic auto-oxidation[5]. All contaminated rags and absorbents must be thoroughly

wetted with water and stored in a tightly sealed metal container prior to disposal[5].

Disposal Plan
Do not discharge Methyl oleate-d3 into drains, surface waters, or groundwater[5]. Dispose of

the chemical, unused aliquots, and all contaminated packaging through a licensed hazardous

waste disposal contractor in accordance with local, state, and federal environmental

regulations[7]. Incineration is the preferred and safest method of disposal for lipid-based

chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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